Cas no 2679811-67-5 (benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate
• CAS No: 2679811-67-5
• MF: C₁₇H₂₁FN₂O₄
• MW: 336.358048200607
• CID: 5619331
• PubChem ID: 165933881
• Update Time: 2025-10-28

benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679811-67-5
• EN300-28296481
• benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C17H21FN2O4/c18-14-10-15(16(21)19-6-8-23-9-7-19)20(11-14)17(22)24-12-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2/t14-,15+/m1/s1
• InChI Key： UQHSVRHBJDFIMA-CABCVRRESA-N
• SMILES： F[C@H]1CN(C(=O)OCC2C=CC=CC=2)[C@H](C(N2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 336.14853532g/mol
• Monoisotopic Mass: 336.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate

Introduction to Benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate (CAS No. 2679811-67-5)

Benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2679811-67-5, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates a pyrrolidine core, which is a common motif in many pharmacologically relevant compounds, further enhanced by the presence of a fluoro substituent and a morpholine-4-carbonyl group. These features not only contribute to its chemical reactivity but also play a pivotal role in modulating its biological activity.

The significance of this compound is underscored by its application in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrrolidines in drug design, owing to their ability to enhance metabolic stability and binding affinity. The specific stereochemistry indicated by the (2S,4R) configuration suggests that this compound is a chiral entity, which is often a prerequisite for biological activity. The presence of the benzyl group and the morpholine moiety further enriches its structural diversity, making it a valuable building block for constructing more complex molecular entities.

In the realm of drug discovery, Benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate has been explored as a precursor for potential treatments targeting various diseases. For instance, studies have demonstrated its utility in the synthesis of compounds with anti-inflammatory and antiviral properties. The fluoro substituent, in particular, is known to improve pharmacokinetic profiles by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This characteristic has made fluorinated derivatives a cornerstone in modern drug development strategies.

Moreover, the morpholine-4-carbonyl group adds another layer of functionality to this compound, enabling further derivatization through reactions such as hydrolysis or nucleophilic substitution. This versatility makes it an attractive candidate for library synthesis efforts aimed at identifying new lead compounds. The growing interest in heterocyclic compounds like pyrrolidines underscores their potential as pharmacophores, and Benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate exemplifies this trend.

Recent research has also delved into the computational modeling of this compound to predict its biological behavior. Molecular docking studies have been employed to assess its interaction with potential target proteins, providing insights into its mechanism of action. These computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to screen large libraries of compounds efficiently before moving to experimental validation.

The synthesis of Benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate involves multi-step organic transformations that highlight the expertise required in pharmaceutical synthesis. Key steps include the formation of the pyrrolidine ring, introduction of the fluoro group, and incorporation of the morpholine moiety. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent applications in drug development.

The compound's stability under various conditions is another important consideration. Studies have examined its behavior under different storage conditions and reaction environments to ensure that it remains viable for synthetic applications. Stability data are essential for scaling up production processes and ensuring consistency across batches.

In conclusion, Benzyl (2S,4R)-4-fluoro-2-(morpholine-4-carbonyl)pyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.